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Disclaimer: The preparation of radium-beryllium (Ra-Be) neutron sources involves handling
highly radioactive materials and presents significant health physics challenges, including high
gamma and neutron radiation fields, and the risk of radon gas leakage and particulate
contamination. This work should only be undertaken by highly trained personnel in specialized
hot cell facilities with appropriate remote handling capabilities, shielding, and continuous
radiation monitoring, in strict compliance with all applicable regulatory requirements.

Introduction

Radium-beryllium (Ra-Be) sources were among the first artificial neutron sources developed
and have been historically significant in the fields of nuclear physics and chemistry. They utilize
the (a,n) nuclear reaction, where alpha particles emitted from radium-226 and its decay
products interact with beryllium-9 nuclei to produce neutrons. Despite being largely superseded
by other neutron source types (e.g., 252Cf, Am-Be) that offer lower gamma radiation fields and
more well-defined neutron energy spectra, the principles of their preparation are foundational in
the fabrication of sealed radioactive sources. These notes provide a detailed overview of the
preparation process for experimental applications.

The primary nuclear reaction responsible for neutron production is:
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4He + 9Be — 12C + 1n + 5.701 MeV[1]

Alpha particles from the decay of 226Ra and its daughter products bombard the beryllium-9

target, leading to the emission of fast neutrons.

Quantitative Data Summary

The characteristics of a Ra-Be neutron source are dependent on the activity of the radium, the

ratio of radium to beryllium, and the physical form of the mixture. The following tables

summarize key quantitative data.

Property

Value

Radium-226 Half-life

1600 £ 7 years

Primary Alpha Energies

See Table 2 below

Neutron Yield

Approximately 1.0 to 1.7 x 107 neutrons per
second per gram of 226Ra (dependent on

Ra:Be ratio and mixing)

Average Neutron Energy

~3.6 t0 4.4 MeV

Maximum Neutron Energy

~13 MeV

Gamma Dose Rate

High, due to 226Ra decay products

Table 1: General Properties of Radium-Beryllium Neutron Sources
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Alpha Particle Energy

Isotope in Decay Chain Abundance
(MeV)

226Ra 4.784 94.5%

4.601 5.5%

222Rn 5.490 ~100%

218Po 6.003 ~100%

214Po 7.687 ~100%

210Po 5.304 ~100%

Table 2: Principal Alpha Particle Energies from the 226Ra Decay Chain

Signaling Pathway: Nuclear Reaction and Decay

The production of neutrons in a Ra-Be source is a multi-step process initiated by the
radioactive decay of 226Ra. The following diagram illustrates this pathway.
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Caption: Nuclear reaction and decay pathway for a Ra-Be neutron source.
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Experimental Protocols

The fabrication of a Ra-Be neutron source is a multi-stage process requiring specialized
equipment and stringent safety protocols. The following sections detail the necessary
procedures.

Materials and Equipment

o Radioactive Material: Radium-226 in the form of radium bromide (RaBrz) or radium sulfate
(RaS0a), assayed for activity.

o Target Material: High-purity, finely powdered beryllium metal.

o Encapsulation: Two nested, cylindrical capsules of 304 or 316 stainless steel with
corresponding end caps.

e Hot Cell: A shielded enclosure with negative pressure, equipped with remote manipulators.
o Powder Handling: Remote tools for weighing, mixing, and transferring powders.

o Hydraulic Press: Remotely operated press for compacting the Ra-Be mixture.

e Welding System: Remote Tungsten Inert Gas (TIG) or laser welding system.

o Leak Testing Equipment: Charcoal adsorption canisters, well-type scintillation counter or
gamma spectrometer.

» Radiation Monitoring: Calibrated neutron and gamma survey meters, contamination
monitors.

e Personal Protective Equipment (PPE): As required by facility-specific radiation protection
plans.

Workflow for Ra-Be Source Preparation
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Caption: Experimental workflow for Ra-Be neutron source preparation.
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Detailed Methodologies

4.3.1. Preparation of the Radium-Beryllium Mixture

e Environment: All operations must be performed in a hot cell to protect against gamma
radiation and to contain the highly toxic radium and beryllium powders.

o Material Preparation:

o Radium salt (RaBrz2 or RaS0a4) should be desiccated to prevent pressure buildup from
water radiolysis.

o Beryllium powder should be of a fine, consistent particle size to ensure intimate mixing.
e Weighing and Mixing:

o Using remote manipulators and a calibrated balance inside the hot cell, weigh the desired
guantities of radium salt and beryllium powder. A common ratio is approximately 5 parts
beryllium to 1 part radium by mass.

o Combine the powders in a suitable container and mix thoroughly until a homogenous
mixture is achieved. Photomicrographic analysis of non-radioactive surrogates is
recommended to validate the mixing procedure.

e Pressing:
o Transfer the powder mixture to a die for the hydraulic press.

o Remotely operate the press to compact the powder into a dense, stable pellet. A density of
approximately 1.75 g/cm3 is typical. This reduces the source volume and prevents
movement of the powder.

4.3.2. Source Encapsulation and Sealing
 Inner Encapsulation:

o Place the pressed Ra-Be pellet into the primary stainless steel capsule using remote
manipulators.
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o Position the end cap onto the capsule.
o Transfer the assembly to the remote welding station.

o Perform a circumferential weld to seal the end cap using a TIG or laser welder. TIG
welding should be performed with direct current electrode negative (DCEN) polarity, using
argon as the shielding gas.[2][3] Pulsed TIG welding can provide excellent control over the
weld pool, which is critical for these applications.[4]

o A quality assurance program should be in place to ensure the integrity of the weld, which
may include visual inspection and metallographic examination of test welds on non-
radioactive capsules.[5]

o Decontamination and Outer Encapsulation:

o The sealed inner capsule must be thoroughly decontaminated to remove any surface
radium or beryllium contamination.

o Place the decontaminated inner capsule into the larger, secondary stainless steel capsule.

o Seal the outer capsule using the same remote welding procedure as for the inner capsule.
The double encapsulation provides redundant protection against leakage.

4.3.3. Post-Fabrication Quality Control

o Final Decontamination: The exterior of the doubly encapsulated source must be meticulously
decontaminated.

e Radon Leak Test (Charcoal Adsorption Method):

o Place the sealed source in an airtight container with a vial of activated charcoal for 24
hours.[6] If the source is leaking, radon gas will emanate and be adsorbed onto the
charcoal.[7][8]

o After 24 hours, remove the source from the container.

o Seal the container with the charcoal inside and allow 4 hours for the short-lived radon
daughters (214Pb and 214Bi) to reach secular equilibrium with the adsorbed radon.[7]

© 2025 BenchChem. All rights reserved. 8/12 Tech Support


https://blog.red-d-arc.com/tig-welding-stainless-steel/
https://yeswelder.com/blogs/yeswelder/how-to-tig-weld-stainless-steel
https://www.emerald.com/books/book/11217/chapter/81032492/45-Pulsed-TIG-welding-in-the-fabrication-of
https://inis.iaea.org/records/zd9na-mhd86/files/37088675.pdf?download=1
https://www.benchchem.com/product/b1233403?utm_src=pdf-body
https://pubs.rsna.org/doi/10.1148/72.1.105a
https://pmc.ncbi.nlm.nih.gov/articles/PMC8122700/
https://nrpp.info/measurement-methods/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8122700/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233403?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

o Measure the gamma activity of the charcoal canister using a calibrated well-type
scintillation counter or a gamma spectrometer.

o Asource is typically considered to be leaking if the removable contamination is 0.005 pCi
or greater.

e Neutron Emission Rate Calibration (Manganous Sulfate Bath):

o The absolute neutron emission rate of the source should be determined using the
manganous sulfate (MnSQOa4) bath technique.

o The Ra-Be source is placed in the center of a large spherical tank containing a
concentrated MnSOa solution.

o Neutrons emitted from the source are thermalized by the water and captured by the stable
55Mn, producing radioactive 56Mn (half-life ~2.58 hours).

o After a saturation period, the activity of the 56Mn in the solution is measured using a
calibrated radiation detector.

o The total neutron emission rate of the source can be calculated from the measured 56Mn
activity after applying corrections for neutron leakage from the bath and neutron capture
by other elements.

Safety Protocols and Health Physics

5.1. Radiation Hazards

o Gamma Radiation:226Ra and its decay products (notably 214Bi) are potent gamma emitters.
Shielding with high-density materials like lead or concrete is mandatory.

» Neutron Radiation: The (a,n) reaction produces a significant fast neutron flux. Shielding
requires hydrogenous materials (e.g., water, paraffin, polyethylene) to moderate the
neutrons, followed by a material like boron or cadmium to absorb the thermalized neutrons.

o Contamination: Radium and beryllium are both highly toxic. Radium is a bone-seeking
alpha emitter, and inhaled beryllium can cause chronic beryllium disease. All handling of
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unsealed materials must be performed in a contained environment like a hot cell or glove
box.

5.2. Shielding and Remote Handling

» Facility Design: Facilities must be designed with adequate shielding for both gamma and
neutron radiation.[9][10][11][12] The design should consider the layout of the facility and the
occupancy of adjacent areas.[9][13]

» Remote Operations: All handling of the radium and beryllium powders, as well as the
fabricated source before it is placed in a shielded container, must be done remotely using
manipulators.[14][15][16] This minimizes radiation dose to personnel according to the ALARA
(As Low As Reasonably Achievable) principle.

5.3. Contamination Control and Monitoring

o Work Area: The hot cell should be maintained under negative pressure to prevent the escape
of airborne contamination.

e Monitoring: Regular surveys for alpha, beta, gamma, and neutron radiation must be
conducted in all work areas. Wipe tests should be performed on surfaces and equipment to
detect removable contamination.

o Personnel Dosimetry: All personnel involved must wear appropriate dosimeters to monitor
their radiation exposure, including whole-body dosimeters for gamma and neutron radiation,
and extremity dosimeters.

o Waste Management: All radioactive waste generated during the process must be handled
and disposed of in accordance with regulatory requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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